(E)-2-[[3-(3-methoxy-4-propargyloxyphenyl)-1-oxo-2-propenyl]amino]benzoic acid
Overview
Description
FT011 is a direct anti-fibrotic agent attenuating cardiac remodelling and dysfunction
Mechanism of Action
FT011, also known as SHP-627, is a novel, first-in-class oral therapy for the treatment of chronic fibrosis in multiple organs . This compound has shown promising efficacy in multiple models of fibrotic disease .
Target of Action
FT011 targets a previously undrugged membrane GPCR receptor, GPR68 . GPR68 is an important receptor related to fibrosis .
Mode of Action
FT011 interacts with its target, GPR68, and modulates its activity . This interaction leads to a reversal in the activation of genetic markers associated with fibrosis .
Biochemical Pathways
FT011 affects a broad range of molecular pathways . Many of these pathways are relevant to the pathogenesis of systemic sclerosis (SSc), a debilitating and potentially life-threatening autoimmune condition characterized by inflammation and fibrosis of the skin and other organs .
Pharmacokinetics
The pharmacokinetics of FT011 have been studied in a global Phase 2, multi-centre, randomised, double blind, placebo-controlled trial . The study evaluated the pharmacokinetics, pharmacodynamic effects, and safety of oral FT011 doses in participants with diffuse systemic sclerosis (SSc) .
Result of Action
Treatment with FT011 results in a remarkable reversal in the activation of genetic markers associated with fibrosis . This reversal provides potential for a precision therapy . In a Phase 2 study, treatment of scleroderma patients with FT011 for 12 weeks resulted in a clinically meaningful improvement in 60% of patients treated with FT011 400mg and 20% of patients in the FT011 200mg group compared with 10% in the placebo group .
properties
IUPAC Name |
2-[[(E)-3-(3-methoxy-4-prop-2-ynoxyphenyl)prop-2-enoyl]amino]benzoic acid | |
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InChI |
InChI=1S/C20H17NO5/c1-3-12-26-17-10-8-14(13-18(17)25-2)9-11-19(22)21-16-7-5-4-6-15(16)20(23)24/h1,4-11,13H,12H2,2H3,(H,21,22)(H,23,24)/b11-9+ | |
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InChI Key |
UIWZIDIJCUEOMT-PKNBQFBNSA-N | |
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Canonical SMILES |
COC1=C(C=CC(=C1)C=CC(=O)NC2=CC=CC=C2C(=O)O)OCC#C | |
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Isomeric SMILES |
COC1=C(C=CC(=C1)/C=C/C(=O)NC2=CC=CC=C2C(=O)O)OCC#C | |
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Molecular Formula |
C20H17NO5 | |
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Molecular Weight |
351.4 g/mol | |
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Product Name |
(E)-2-[[3-(3-methoxy-4-propargyloxyphenyl)-1-oxo-2-propenyl]amino]benzoic acid | |
CAS RN |
1001288-58-9 | |
Record name | SHP-627 | |
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Record name | SHP-627 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/C6V7ZU2NPR | |
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